Cas no 50917-19-6 (1,2,4-TRIAZIN-5(4H)-ONE, 4-AMINO-6-(1-METHYLETHYL)-3-(4-MORPHOLINYL)-)

• Product Name: 1,2,4-TRIAZIN-5(4H)-ONE, 4-AMINO-6-(1-METHYLETHYL)-3-(4-MORPHOLINYL)-
• CAS No: 50917-19-6
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 3178026
• PubChem ID: 23274574
• Update Time: 2025-04-21

1,2,4-TRIAZIN-5(4H)-ONE, 4-AMINO-6-(1-METHYLETHYL)-3-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZIN-5(4H)-ONE, 4-AMINO-6-(1-METHYLETHYL)-3-(4-MORPHOLINYL)-
• SCHEMBL11717949
• 50917-19-6
• 3-MORPHOL-4-NH2-6-IPR-124-TRIAZINE-5-ONE
• DTXSID90876130

• Inchi： 1S/C10H17N5O2/c1-7(2)8-9(16)15(11)10(13-12-8)14-3-5-17-6-4-14/h7H,3-6,11H2,1-2H3
• InChI Key： RRAABNIJDODRPF-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NN=C(C(N2N)=O)C(C)C)CC1

Computed Properties

• Exact Mass: 239.13822480Da
• Monoisotopic Mass: 239.13822480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.5Ų